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Compound of Interest

Compound Name: 4-Nitrophenyl 2-bromopropanoate

CAS No.: 56985-87-6

Cat. No.: B2664371

Get Quote

Executive Summary
4-Nitrophenyl 2-bromopropanoate exhibits a highly distinctive carbonyl (

) stretching frequency, significantly shifted to a higher wavenumber compared to standard
aliphatic esters. This shift is driven by the synergistic electron-withdrawing effects of the

-bromo substituent and the

-nitrophenoxy leaving group.

This guide provides a comparative spectral analysis to validate the synthesis and purity of this

compound, distinguishing it from common precursors and hydrolysis byproducts.

Theoretical Framework: The Physics of the Shift
To accurately interpret the FTIR spectrum, one must understand the electronic environments

affecting the carbonyl bond force constant (

). The stretching frequency (
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) is proportional to

.

Effect A:

-Halogenation (Inductive Effect): The bromine atom at the

-position exerts a strong inductive effect (

), withdrawing electron density from the carbonyl carbon. This shortening of the

bond increases the force constant, typically shifting the peak by +20–25 cm⁻¹.

Effect B: Phenolic Ester (Resonance Inhibition): In alkyl esters, the ether oxygen donates

electron density into the carbonyl (

-donation), lowering the

bond order. In

-nitrophenyl esters, the ether oxygen's lone pair is delocalized into the electron-deficient
aromatic ring (enhanced by the nitro group). This "competes" with the carbonyl, reducing
donation to the

, thereby retaining high double-bond character and increasing the frequency by +25–30
cm⁻¹.
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Figure 1: Additive electronic effects leading to the high-frequency carbonyl shift in the target

compound.

Comparative Spectral Data
The following table contrasts the target compound against its structural analogs. Use these

values to track reaction progress (e.g., esterification of 2-bromopropionyl bromide with 4-

nitrophenol).

Compound Structure Type
C=O Frequency
(cm⁻¹)

Diagnostic Notes

Ethyl Propionate Aliphatic Ester 1735 – 1740
Reference standard;

broad, strong peak.

Ethyl 2-

bromopropanoate -Bromo Ester 1740 – 1760

Often appears as a

doublet due to

rotational isomers

(syn/anti conformers

of Br vs C=O).

4-Nitrophenyl

Propionate
Phenolic Ester 1760 – 1770

Shifted higher due to

aryl ring; lacks

-bromo induction.

4-Nitrophenyl 2-

bromopropanoate

Activated

-Bromo Ester
1775 – 1785

Highest frequency.

Distinctive "activated"

ester peak. Sharp and

intense.

4-Nitrophenol Hydrolysis Byproduct N/A

Look for broad -OH

stretch (3200-3500)

and aromatic C=C

(1590, 1500).
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Critical Insight: If your spectrum shows a peak near 1760 cm⁻¹, your bromination may have

failed (yielding the non-brominated ester), or you are observing the anti conformer. The target

molecule is characterized by the distinct shift toward 1780 cm⁻¹.

Experimental Protocol: FTIR Characterization
Objective: Confirm identity and purity of 4-nitrophenyl 2-bromopropanoate.

Methodology
Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets to prevent

hydrolysis of this moisture-sensitive "active" ester during preparation.

Sample State: The compound is typically a low-melting solid or viscous oil.

Parameters:

Resolution: 4 cm⁻¹

Scans: 16–32

Range: 4000–600 cm⁻¹

Step-by-Step Workflow
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Figure 2: Decision tree for validating product identity via FTIR.

Self-Validation Checklist
Baseline: Is the baseline flat around 2000–2500 cm⁻¹? (Ensures good crystal contact).

Nitro Peaks: Do you see the characteristic
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symmetric/asymmetric stretches at 1525 cm⁻¹ and 1350 cm⁻¹? These must be present
alongside the carbonyl peak.

Absence of OH: Ensure no broad band exists >3000 cm⁻¹. Presence indicates hydrolysis to

4-nitrophenol and 2-bromopropionic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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